Cas no 85631-93-2 (Benzenamine, 5-chloro-2-methoxy-N-nitroso-, potassium salt(1:1))
85631-93-2 structure
Product Name:Benzenamine, 5-chloro-2-methoxy-N-nitroso-, potassium salt(1:1)
CAS No:85631-93-2
MF:C7H6ClKN2O2
MW:224.686041355133
CID:733938
PubChem ID:56843175
Update Time:2025-04-19
Benzenamine, 5-chloro-2-methoxy-N-nitroso-, potassium salt(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 5-chloro-2-methoxy-N-nitroso-, potassium salt(1:1)
- potassium 5-chloro-2-methoxyphenyl-N-nitrosoamide
- potassium,(5-chloro-2-methoxyphenyl)-nitrosoazanide
- EINECS 288-043-3
- DTXSID70234875
- 85631-93-2
-
- Inchi: 1S/C7H7ClN2O2.K/c1-12-7-3-2-5(8)4-6(7)9-10-11;/h2-4H,1H3,(H,9,11);/q;+1/p-1
- InChI Key: CYSITZHKMIFAAA-UHFFFAOYSA-M
- SMILES: [K+].ClC1C=CC(=C(C=1)[N-]N=O)OC
Computed Properties
- Exact Mass: 223.9754866g/mol
- Monoisotopic Mass: 223.9754866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.7Ų
Benzenamine, 5-chloro-2-methoxy-N-nitroso-, potassium salt(1:1) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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